Cas no 2171945-77-8 (3-amino-4-bromobenzene-1-sulfonyl fluoride)

• Product Name: 3-amino-4-bromobenzene-1-sulfonyl fluoride
• CAS No: 2171945-77-8
• MF: C₆H₅BrFNO₂S
• MW: 254.076802968979
• CID: 6102216
• PubChem ID: 165961555
• Update Time: 2025-10-31

3-amino-4-bromobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-bromobenzene-1-sulfonyl fluoride
• EN300-1587309
• 2171945-77-8

• Inchi： 1S/C6H5BrFNO2S/c7-5-2-1-4(3-6(5)9)12(8,10)11/h1-3H,9H2
• InChI Key： KYHWFOWZPKTICF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)S(=O)(=O)F

Computed Properties

• Exact Mass: 252.92084g/mol
• Monoisotopic Mass: 252.92084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-4-bromobenzene-1-sulfonyl fluoride

Comprehensive Analysis of 3-amino-4-bromobenzene-1-sulfonyl fluoride (CAS No. 2171945-77-8): Properties, Applications, and Industry Trends

3-amino-4-bromobenzene-1-sulfonyl fluoride (CAS No. 2171945-77-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl sulfonyl fluorides, which are widely recognized for their role as versatile intermediates in organic synthesis. The presence of both amino and bromo functional groups on the benzene ring, along with the reactive sulfonyl fluoride moiety, makes it a valuable building block for designing advanced molecules.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their applications in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions. Researchers are particularly interested in 3-amino-4-bromobenzene-1-sulfonyl fluoride because of its potential to act as a bioconjugation reagent or a protease inhibitor. Its unique structure allows for selective modifications, enabling the development of targeted therapies and diagnostic tools. The bromine substituent further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in drug discovery.

The synthesis of CAS No. 2171945-77-8 typically involves multi-step processes, including bromination and sulfonylation of aniline derivatives. Advanced purification techniques like column chromatography or recrystallization ensure high purity, which is critical for its use in sensitive applications. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity and purity, meeting the stringent requirements of regulatory agencies.

From an industrial perspective, 3-amino-4-bromobenzene-1-sulfonyl fluoride aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting eco-friendly solvents and catalytic systems to minimize waste and energy consumption. This compound’s compatibility with flow chemistry setups also makes it attractive for scalable production, addressing the needs of high-throughput screening in drug development.

Emerging studies highlight its potential in biomedical imaging and PET tracer development, where its sulfonyl fluoride group can be leveraged for stable labeling. Additionally, its role in covalent inhibitor design has sparked interest in oncology and infectious disease research. As the scientific community explores new chemical entities, CAS No. 2171945-77-8 continues to be a focal point for innovation.

For researchers seeking reliable suppliers, it is essential to verify the compound’s certificate of analysis (CoA) and storage conditions. Proper handling under inert atmospheres and low temperatures is recommended to preserve its reactivity. With its expanding applications, 3-amino-4-bromobenzene-1-sulfonyl fluoride is poised to remain a key player in the fine chemicals market, driving advancements in precision medicine and material science.